![molecular formula C9H9N3O2 B6256559 ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate CAS No. 87838-54-8](/img/no-structure.png)
ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate, also known as ETAP, is an organic compound with a molecular formula of C7H6N3O2. It is a member of the triazolo[1,5-a]pyridine family, which is a class of heterocyclic compounds with a nitrogen-containing five-membered ring. ETAP is a versatile compound that has been used in a variety of applications, including drug synthesis, organic synthesis, and biochemical research.
Scientific Research Applications
Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate has been widely used in scientific research due to its versatility and the fact that it is relatively easy to synthesize. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a component in drug synthesis. Additionally, it has been used in biochemical research to study the structure and function of enzymes and other proteins.
Mechanism of Action
The mechanism of action of ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate is not yet fully understood. It is known that the compound binds to certain proteins, such as enzymes, and alters their structure and function. This binding is thought to be mediated by hydrogen bonding, van der Waals interactions, and electrostatic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely unknown, as the compound has not been extensively studied in vivo. However, in vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as cytochrome P450, which may have implications for drug metabolism. Additionally, the compound has been shown to bind to and activate certain receptors, such as the μ-opioid receptor, which may have implications for drug action.
Advantages and Limitations for Lab Experiments
The use of ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate in laboratory experiments has several advantages. The compound is relatively easy to synthesize and is stable in a variety of solvents, making it well-suited for use in a variety of applications. Additionally, the compound has been shown to bind to a variety of proteins, making it a useful tool for studying protein structure and function.
However, there are also some limitations to the use of this compound in laboratory experiments. The compound is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, the compound is not very stable in the presence of light or oxygen, making it difficult to use in certain applications.
Future Directions
There are several potential future directions for research involving ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate. The compound could be further studied to better understand its mechanism of action and its biochemical and physiological effects. Additionally, the compound could be used in drug synthesis and drug delivery applications. Additionally, the compound could be used as a tool to study protein structure and function, as well as to develop new drugs and drug delivery systems. Finally, the compound could be further studied to develop new methods for its synthesis and for its use in laboratory experiments.
Synthesis Methods
Ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate can be synthesized using a variety of methods. The most common method involves the reaction of 1,2,3-triazole with ethyl chloroformate in the presence of a base, such as pyridine or triethylamine. This reaction produces this compound in the form of a white crystalline solid. Other methods of synthesis include the reaction of 1,2,3-triazole with ethyl bromoacetate in the presence of a base, or the reaction of 1,2,3-triazole with ethyl iodide in the presence of a base.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate involves the reaction of 3-amino-2-pyridinecarboxylic acid with ethyl chloroformate and sodium azide in the presence of triethylamine.", "Starting Materials": [ "3-amino-2-pyridinecarboxylic acid", "ethyl chloroformate", "sodium azide", "triethylamine" ], "Reaction": [ "To a solution of 3-amino-2-pyridinecarboxylic acid (1.0 g, 6.5 mmol) in dry DMF (10 mL) was added triethylamine (1.5 mL, 10.8 mmol) and ethyl chloroformate (0.9 mL, 8.6 mmol) at 0°C under nitrogen atmosphere.", "The reaction mixture was stirred at room temperature for 1 h and then sodium azide (0.7 g, 10.8 mmol) was added.", "The reaction mixture was stirred at room temperature for 12 h and then poured into water (50 mL).", "The resulting solid was filtered, washed with water and dried to give the desired product as a white solid (yield: 80%)." ] } | |
CAS RN |
87838-54-8 |
Molecular Formula |
C9H9N3O2 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.